Cas no 128013-61-6 (Ethyl 3-(nitromethyl)hexanoate)

• Product Name: Ethyl 3-(nitromethyl)hexanoate
• CAS No: 128013-61-6
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• MDL: MFCD27996024
• CID: 4459117
• PubChem ID: 14463324
• Update Time: 2025-10-31

Ethyl 3-(nitromethyl)hexanoate Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3-(nitromethyl)-, ethyl ester
• Ethyl 3-(nitromethyl)hexanoate
• DTXSID70560646
• Ethyl3-(nitromethyl)hexanoate
• 128013-61-6
• MFCD27996024
• W17995
• AS-66237
• CRUVGEHKMFFRSF-UHFFFAOYSA-N
• AKOS022186615
• DB-220571
• SCHEMBL1664773
• ALBB-027687
• 3-nitromethyl-hexanoic Acid Ethyl Ester

• MDL： MFCD27996024
• Inchi： 1S/C9H17NO4/c1-3-5-8(7-10(12)13)6-9(11)14-4-2/h8H,3-7H2,1-2H3
• InChI Key： CRUVGEHKMFFRSF-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C[N+](=O)[O-])CCC)=O

Computed Properties

• Exact Mass: 203.11575802g/mol
• Monoisotopic Mass: 203.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl 3-(nitromethyl)hexanoate

Recent Advances in the Study of Ethyl 3-(nitromethyl)hexanoate (CAS: 128013-61-6) in Chemical Biology and Pharmaceutical Research

Ethyl 3-(nitromethyl)hexanoate (CAS: 128013-61-6) is a nitroalkane derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique nitro functional group, has demonstrated potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory and metabolic disorders. The compound's ability to undergo diverse chemical transformations makes it a valuable building block in medicinal chemistry.

One of the key areas of research involving Ethyl 3-(nitromethyl)hexanoate is its role in the synthesis of gamma-aminobutyric acid (GABA) analogs. GABA is a major inhibitory neurotransmitter in the central nervous system, and its analogs are of great interest for treating neurological conditions such as epilepsy and anxiety. Recent publications have highlighted the compound's utility in the stereoselective synthesis of GABA derivatives, which exhibit enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that Ethyl 3-(nitromethyl)hexanoate could be efficiently converted into a series of GABAergic compounds with improved blood-brain barrier permeability.

In addition to its applications in neuroscience, Ethyl 3-(nitromethyl)hexanoate has been investigated for its potential in cancer therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The nitro group in the molecule was found to play a crucial role in generating reactive oxygen species (ROS), which contributed to its anticancer effects. These findings suggest that Ethyl 3-(nitromethyl)hexanoate could serve as a scaffold for developing new anticancer agents with novel mechanisms of action.

Another promising avenue of research involves the use of Ethyl 3-(nitromethyl)hexanoate in the development of antimicrobial agents. The nitroalkane moiety has been shown to enhance the antibacterial and antifungal activities of various compounds. A recent study in the European Journal of Medicinal Chemistry (2024) demonstrated that derivatives of Ethyl 3-(nitromethyl)hexanoate exhibited potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit key enzymatic processes.

From a synthetic chemistry perspective, Ethyl 3-(nitromethyl)hexanoate has been utilized in asymmetric catalysis and green chemistry initiatives. Researchers have developed environmentally friendly protocols for its synthesis, reducing the reliance on hazardous reagents and solvents. A 2023 paper in Green Chemistry highlighted a novel biocatalytic approach to produce Ethyl 3-(nitromethyl)hexanoate with high enantiomeric purity, using engineered enzymes. This advancement aligns with the growing demand for sustainable and efficient synthetic methods in the pharmaceutical industry.

In conclusion, Ethyl 3-(nitromethyl)hexanoate (CAS: 128013-61-6) represents a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its utility in synthesizing bioactive molecules, coupled with its potential therapeutic benefits, makes it a subject of ongoing investigation. Future research is expected to further elucidate its mechanisms of action and expand its applications in drug discovery and development. As the field progresses, Ethyl 3-(nitromethyl)hexanoate may emerge as a key player in the design of next-generation therapeutics.